(R)-3-Hydroxyisobutyric Acid Potassium Salt
Description
Potassium salts of organic acids are often used in various applications, including as buffers in biological systems, components in fertilizers, and additives in food . They are typically white or colorless solids that are highly soluble in water .
Synthesis Analysis
The synthesis of potassium salts often involves the reaction of an organic acid with potassium hydroxide or potassium carbonate . The exact method would depend on the specific organic acid used.Molecular Structure Analysis
The molecular structure of a potassium salt of an organic acid would typically consist of a potassium ion (K+) and the deprotonated form of the organic acid . The exact structure would depend on the specific organic acid used .Chemical Reactions Analysis
Potassium salts of organic acids can participate in various chemical reactions. For example, they can act as bases in acid-base reactions . They can also undergo redox reactions under certain conditions .Physical And Chemical Properties Analysis
Potassium salts of organic acids are typically white or colorless solids. They are usually highly soluble in water and have a high melting point . They can also exhibit buffering properties, depending on the pKa of the organic acid .Mechanism of Action
Safety and Hazards
properties
CAS RN |
1402046-49-4 |
|---|---|
Molecular Formula |
C₄H₇KO₃ |
Molecular Weight |
142.19 |
synonyms |
3-hydroxy-2-methylpropanoic Acid Potassium Salt; |
Origin of Product |
United States |
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